![molecular formula C15H24ClNO B1397526 2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride CAS No. 1219949-41-3](/img/structure/B1397526.png)
2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C15H24ClNO . It has a molecular weight of 269.81 .
Molecular Structure Analysis
The InChI code for “2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride” is 1S/C15H23NO.ClH/c1-12-9-13(2)11-15(10-12)17-8-6-14-5-3-4-7-16-14;/h9-11,14,16H,3-8H2,1-2H3;1H .Scientific Research Applications
Pharmaceutical Applications
2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride: is a significant compound in pharmaceutical research due to its piperidine structure, which is a common motif in many therapeutic agents . Piperidine derivatives are found in more than twenty classes of pharmaceuticals, including alkaloids. This compound’s unique structure makes it a valuable candidate for the development of new drugs with potential therapeutic benefits.
Organic Synthesis
In organic chemistry, this compound serves as a versatile starting material for the synthesis of various complex molecules. Its reactivity allows for the creation of a broad range of derivatives, which are essential in the development of new synthetic pathways and methods . The compound’s ability to undergo reactions such as hydrogenation, cyclization, and amination makes it an invaluable tool for chemists .
Drug Discovery
The compound’s role in drug discovery is pivotal, especially in the design of molecules with potential pharmacological activity. It has been used in the synthesis of piperidine derivatives that act as dual inhibitors for clinically resistant kinase targets, which is crucial in the development of cancer therapies .
Medicinal Chemistry
Medicinal chemists utilize 2-[2-(3,4-Dimethylphenoxy)ethyl]piperidine hydrochloride to design and synthesize new drug candidates. Its structural properties are beneficial in creating compounds with desired biological activities, making it a key substance in the discovery of novel medications .
Neuroscience Research
Piperidine derivatives, including this compound, are explored for their potential effects on the nervous system. They are investigated for their therapeutic potential in various neurological disorders, contributing to the understanding of brain function and the development of treatments for neurological diseases .
Safety and Toxicology Studies
The compound is also studied for its safety profile and potential toxic effects. Understanding its pharmacokinetics and toxicology is essential for the development of safe and effective drugs. Researchers assess its behavior in biological systems to ensure that any future medications developed from this compound are safe for human use.
properties
IUPAC Name |
2-[2-(3,4-dimethylphenoxy)ethyl]piperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO.ClH/c1-12-6-7-15(11-13(12)2)17-10-8-14-5-3-4-9-16-14;/h6-7,11,14,16H,3-5,8-10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDFDLSXYPMELIT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCCC2CCCCN2)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.81 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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